Cas no 1650550-25-6 (Enasidenib\xa0mesylate)

• Product Name: Enasidenib\xa0mesylate
• CAS No: 1650550-25-6
• MF: C₂₀H₂₁F₆N₇O₄S
• MW: 569.480663061142
• CID: 2359891
• Update Time: 2025-09-27

Enasidenib\xa0mesylate Chemical and Physical Properties

Names and Identifiers

• Enasidenib mesylate
• AG-221 mesylate
• Enasidenib\xa0mesylate

• SMILES： CS(=O)(O)=O.CC(O)(C)CNC1=NC(C2=NC(C(F)(F)F)=CC=C2)=NC(NC3=CC(C(F)(F)F)=NC=C3)=N1

Enasidenib\xa0mesylate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Enasidenib\xa0mesylate

Recent Advances in Enasidenib Mesylate (1650550-25-6) Research: A Comprehensive Update

Enasidenib mesylate (CAS: 1650550-25-6), marketed under the brand name Idhifa®, is a targeted inhibitor of mutant isocitrate dehydrogenase 2 (IDH2) enzymes, which play a critical role in the pathogenesis of certain hematologic malignancies, particularly relapsed or refractory acute myeloid leukemia (AML). This small molecule therapeutic has garnered significant attention in the field of chemical biology and oncology due to its unique mechanism of action and clinical efficacy. Recent studies have further elucidated its pharmacological properties, therapeutic potential, and emerging applications in precision medicine.

A 2023 study published in Blood Advances demonstrated that enasidenib mesylate induces differentiation of leukemic blasts by reducing the production of the oncometabolite 2-hydroxyglutarate (2-HG) in IDH2-mutated AML cells. The research team employed single-cell RNA sequencing to reveal distinct transcriptional programs activated during enasidenib-mediated differentiation, providing novel insights into its cell fate-determining effects. These findings were particularly significant as they explained the delayed clinical responses observed in some patients, typically occurring 3-4 months after treatment initiation.

Pharmacokinetic studies have revealed important characteristics of enasidenib mesylate's absorption and distribution. The compound exhibits dose-proportional pharmacokinetics across the therapeutic range (50-650 mg), with a median time to peak plasma concentration (Tmax) of 4 hours and an elimination half-life of approximately 137 hours. Notably, food intake was found to increase drug exposure by 60-90%, prompting recommendations for consistent administration with regard to meals in clinical practice.

Recent clinical trials have expanded the investigation of enasidenib mesylate beyond monotherapy. A phase 1b/2 study (NCT03825796) combining enasidenib with azacitidine in newly diagnosed IDH2-mutated AML patients showed promising results, with a composite complete response rate of 71% and median overall survival of 22 months. The combination appeared particularly effective in patients with co-occurring mutations in SRSF2, a splicing factor gene, suggesting potential predictive biomarkers for treatment response.

Emerging research has also explored resistance mechanisms to enasidenib mesylate. A 2024 Nature Cancer publication identified the emergence of second-site IDH2 mutations (particularly at residue Q316) in approximately 25% of relapsed patients. These mutations were shown to restore 2-HG production despite continued enasidenib treatment, highlighting the need for next-generation IDH2 inhibitors or combination strategies to overcome this resistance pathway.

From a safety perspective, recent pharmacovigilance data have refined our understanding of enasidenib mesylate's adverse effect profile. While differentiation syndrome remains the most serious potential complication (occurring in ~14% of patients), updated management guidelines emphasize early recognition and intervention with corticosteroids and hydroxyurea. Other common adverse events include nausea (50%), hyperbilirubinemia (81%), and decreased appetite (34%), though these are typically grade 1-2 in severity.

Looking forward, several innovative applications of enasidenib mesylate are under investigation. Preclinical studies suggest potential utility in IDH2-mutated solid tumors, particularly chondrosarcoma and glioma. Additionally, researchers are exploring its use as a differentiating agent prior to CAR-T cell therapy in AML, with the hypothesis that reduced tumor burden and enhanced antigen expression may improve immunotherapy outcomes. These developments position enasidenib mesylate as a versatile tool in the evolving landscape of targeted cancer therapies.